Cas no 1361781-27-2 (Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate)

• Product Name: Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate
• CAS No: 1361781-27-2
• MF: C₁₄H₁₁Cl₂NO₃
• MW: 312.148041963577
• CID: 4919217
• Update Time: 2025-08-04

Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate

• Inchi： 1S/C14H11Cl2NO3/c1-2-20-14(19)13-10(5-6-12(18)17-13)9-4-3-8(15)7-11(9)16/h3-7H,2H2,1H3,(H,17,18)
• InChI Key： ZMHXJSBKHFUSDV-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1C1C=CC(NC=1C(=O)OCC)=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 473
• XLogP3: 3.1
• Topological Polar Surface Area: 55.4

Additional information on Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate

Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361781-27-2): A Comprehensive Overview

Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate, identified by its CAS number 1361781-27-2, is a significant compound in the field of chemical biology and pharmaceutical research. This compound belongs to the class of picolinic acid derivatives, which have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural features of Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate, particularly the presence of hydroxyl and dichlorophenyl groups, contribute to its unique chemical properties and reactivity, making it a valuable scaffold for further chemical modifications and biological studies.

The compound's molecular structure consists of a picolinic acid backbone substituted with an ethyl group at the 3-position and a 2,4-dichlorophenyl group at the 5-position. The hydroxyl group at the 6-position introduces a polar functional group, enhancing the compound's solubility in polar solvents and its potential interaction with biological targets. These structural attributes make Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate a versatile intermediate in organic synthesis and a promising candidate for drug discovery programs.

Recent research has highlighted the pharmacological potential of picolinic acid derivatives, including Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate. Studies have demonstrated that these compounds exhibit various biological activities, such as anti-inflammatory, antioxidant, and anticancer properties. The dichlorophenyl moiety is known to enhance binding affinity to certain biological targets, while the hydroxyl group can participate in hydrogen bonding interactions, improving receptor binding efficiency.

In particular, Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate has been investigated for its potential role in modulating inflammatory pathways. Research indicates that this compound can inhibit the production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6). These findings suggest that Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate may serve as a lead compound for developing novel anti-inflammatory agents. Additionally, its ability to scavenge reactive oxygen species has been attributed to its antioxidant properties, which could be beneficial in preventing oxidative stress-related diseases.

The anticancer potential of Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate has also been explored in several preclinical studies. Researchers have observed that this compound can induce apoptosis in cancer cells by activating caspase-dependent pathways. Furthermore, it has shown inhibitory effects on key enzymes involved in cancer cell proliferation and survival, such as cyclin-dependent kinases (CDKs) and tyrosine kinases. These findings underscore the therapeutic potential of Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate as a novel anticancer agent.

The synthesis of Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in both research and industrial applications.

The pharmacokinetic properties of Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate are also an area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to better understand its behavior within biological systems. These studies are crucial for optimizing drug delivery systems and predicting clinical efficacy. Additionally, computational modeling techniques have been employed to predict the pharmacokinetic properties of this compound based on its structural features.

The future direction of research on Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate includes further exploration of its mechanism of action and identification of new therapeutic applications. Combination therapy approaches involving this compound with other drugs have shown promise in preclinical models for treating chronic inflammatory diseases and cancer. Furthermore, structure-activity relationship (SAR) studies are being conducted to modify the chemical structure of this compound for improved biological activity and reduced toxicity.

In conclusion, Ethyl 3-(2,4-dichlorophenyl)-6-hydroxypicolinate (CAS No. 1361781-27-2) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural features contribute to its diverse biological activities, making it a valuable scaffold for developing new therapeutic agents. Ongoing research continues to uncover new insights into its pharmacological properties and mechanisms of action, paving the way for innovative treatments in various disease areas.